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Compound of Interest

O-Acetyl-L-homoserine
Compound Name:
hydrochloride

Cat. No.: B015098

O-Acetyl-L-homoserine Hydrochloride: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
relevant experimental protocols for O-Acetyl-L-homoserine hydrochloride. This compound is
a key intermediate in the biosynthesis of L-methionine and serves as a versatile synthon for the
synthesis of L-Homoserine peptides.[1][2][3]

Chemical Properties and Structure

O-Acetyl-L-homoserine hydrochloride is the hydrochloride salt of the O-acetylated form of L-
homoserine.[4] It is typically a white to off-white or pale brown solid.[5][6]

Physicochemical Properties

The key physicochemical properties of O-Acetyl-L-homoserine hydrochloride are
summarized in the table below for easy reference and comparison.
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Property Value References

CAS Number 250736-84-6 [LI[4151[7]

Molecular Formula CeH12CINO4 [41051[8]

Molecular Weight 197.62 g/mol [11[4115]

Appearance Off-white to pale brown solid [51[6]

Melting Point 131-138 °C [5]
Slightly soluble in methanol

Solubility and water. Sparingly soluble in  [5][6][7][9]
DMSO and PBS (pH 7.2).

Purity >95% or 298% [1115119]
Short-term at room

Storage temperature; long-term at [5][6]

-20°C.[5][6]

Structural Information

The structural details of O-Acetyl-L-homoserine hydrochloride are provided in the following

table.
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Identifier Value References
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Experimental Protocols

This section outlines methodologies for the synthesis, purification, and analysis of O-Acetyl-L-
homoserine hydrochloride, based on established chemical principles.

Synthesis of O-Acetyl-L-homoserine Hydrochloride

The following protocol is adapted from a general method for the O-acetylation of hydroxyamino
acids and can be applied for the synthesis of O-Acetyl-L-homoserine hydrochloride.[8][10]

Objective: To synthesize O-Acetyl-L-homoserine hydrochloride via the direct acetylation of
L-homoserine.

Materials:
e L-Homoserine
o Glacial Acetic Acid

» Acetyl Chloride[8]
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 Hydrochloric Acid[8]

e Diethyl Ether[8]

e Anhydrous Sodium Sulfate

o Glass-stoppered reaction vessel

e Magnetic stirrer

e |ce bath

Rotary evaporator

Procedure:

» Dissolution: Dissolve L-homoserine in glacial acetic acid containing hydrochloric acid in a
glass-stoppered reaction vessel.[8]

o Acetylation: Cool the solution in an ice bath. While stirring, slowly add acetyl chloride to the
solution. The acidic conditions favor the selective O-acetylation and prevent N-acetylation.[8]

» Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography
(TLC).

» Precipitation: Upon completion of the reaction, precipitate the O-Acetyl-L-homoserine
hydrochloride by adding diethyl ether.[8]

« |solation: Collect the precipitate by filtration and wash with diethyl ether to remove impurities.

Drying: Dry the product under vacuum to yield the final compound.

Yields for this type of reaction are reported to be over 90%.[8]

Purification

If further purification is required, the following methods can be employed:
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» Recrystallization: Recrystallize the crude product from a suitable solvent system, such as
ethanol/water.

» lon-Exchange Chromatography: For higher purity, dissolve the product in water and apply it
to a Dowex-50 (H+ form) column. Wash the column with deionized water and then elute the
product with a dilute ammonia solution. The fractions containing the product can be
combined and lyophilized.[10]

Analytical Methods

The identity and purity of the synthesized O-Acetyl-L-homoserine hydrochloride can be
confirmed using the following analytical techniques:

Proton NMR (*H NMR) and Mass Spectrometry: These are standard methods for confirming
the identity of the compound.[5][6]

e High-Performance Liquid Chromatography (HPLC): Chiral HPLC can be used to determine
the enantiomeric purity. A suggested method involves a chiral stationary phase column (e.g.,
ChiroSil® SCA(-)) with a mobile phase of methanol/water with perchloric acid and UV
detection at 210 nm.[11]

e Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is a highly sensitive and
selective method for quantification, especially in complex biological samples. After protein
precipitation and solvent evaporation, the sample is reconstituted and analyzed.[11]

o Gas Chromatography-Mass Spectrometry (GC-MS): This technique requires prior
derivatization of the compound to increase its volatility.[11]

The general workflow for the analysis of O-Acetyl-L-homoserine is depicted in the following
diagram.
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General experimental workflow for the analysis of O-Acetyl-L-homoserine.

Biological Role: L-Methionine Biosynthesis

O-Acetyl-L-homoserine is a crucial intermediate in the direct sulfhydrylation pathway for the
biosynthesis of L-methionine in various microorganisms, including fungi and some bacteria.[12]
[13][14] This pathway involves two key enzymatic steps starting from L-homoserine.

o Acetylation of L-homoserine: L-homoserine is first acetylated to form O-Acetyl-L-homoserine.
This reaction is catalyzed by the enzyme L-homoserine O-acetyltransferase (EC 2.3.1.31),
also known as Met2p or MetX.[12][13]
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o Sulfhydrylation: O-Acetyl-L-homoserine then reacts with hydrogen sulfide to produce L-
homocysteine. This step is catalyzed by O-acetylhomoserine sulfhydrylase (EC 2.5.1.49),
also referred to as Metl17p, Metl5p, or MetY.[12][13]

L-homocysteine is subsequently methylated to form the final product, L-methionine.

The following diagram illustrates the conversion of L-homoserine to L-homocysteine.
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Conversion of L-homoserine to L-homocysteine via O-Acetyl-L-homoserine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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